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Compound of Interest

Compound Name: N-Demethyldiltiazem

CAS No.: 85100-17-0

Cat. No.: B1200794

Get Quote

Executive Summary & Core Directive
N-Demethyldiltiazem (CAS: 86408-45-9), the primary active metabolite of the calcium channel

blocker Diltiazem, presents specific environmental and biological hazards.[1] While often not

explicitly "P-listed" or "U-listed" under US EPA RCRA regulations (40 CFR 261.33), it acts as a

bioactive benzothiazepine derivative.[1]

The Core Directive: Under no circumstances shall N-Demethyldiltiazem be disposed of via

sanitary sewer systems (sink drains). All waste streams containing this compound must be

segregated for high-temperature incineration to ensure the thermal destruction of the

pharmacophore.[1]

Chemical Profile & Hazard Identification
To handle this compound safely, one must understand its physicochemical properties and

biological activity. It is an irritant and possesses acute oral toxicity.

Table 1: Physicochemical & Hazard Data
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Property Specification

Chemical Name N-Demethyldiltiazem (N-Desmethyldiltiazem)

CAS Number 86408-45-9 (Free Base) / 86408-46-2 (HCl Salt)

Molecular Formula C₂₁H₂₄N₂O₄S

GHS Signal Word WARNING

Hazard Statements

H302: Harmful if swallowed (Acute Tox. 4)H315:

Causes skin irritationH319: Causes serious eye

irritationH411: Toxic to aquatic life with long-

lasting effects

Target Organs
Cardiovascular system (calcium channel

blockade), Liver

Storage
-20°C (Desiccated); Protect from light and

moisture

Pre-Disposal Handling & Containment
Effective disposal begins at the bench. The stability of the benzothiazepine ring requires

specific containment materials to prevent leaching or accidental exposure.

Operational Protocol:

PPE Selection:

Gloves: Nitrile rubber (minimum thickness 0.11 mm). Double-gloving is recommended

during weighing to prevent transdermal absorption.[1]

Respiratory: Use a NIOSH-approved N95 particulate respirator or work strictly within a

chemical fume hood to avoid inhalation of lyophilized powder.[1]

Containment:

Solids: Collect in amber glass vials or High-Density Polyethylene (HDPE) containers.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Demethyldiltiazem
https://pubchem.ncbi.nlm.nih.gov/compound/N-Demethyldiltiazem
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquids (HPLC Waste): Collect in solvent-compatible carboys (HDPE/Polypropylene).

Labeling: All containers must be labeled "Hazardous Chemical Waste - Toxic - Incineration

Only."

Visualization: Handling & Segregation Workflow
The following diagram outlines the critical decision points from the moment the reagent is used

until it enters the waste stream.
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Figure 1: Segregation workflow ensuring N-Demethyldiltiazem is diverted to the correct waste

stream immediately after use.

Disposal Procedures (Step-by-Step)
Scenario A: Solid Waste (Expired Pure Substance or Spills)
Context: You have a vial of expired N-Demethyldiltiazem or contaminated weighing paper.[1]

Segregation: Do not mix with general trash or biohazardous waste (autoclaving does not

guarantee chemical destruction).

Packaging: Place the primary container (vial) into a clear, sealable plastic bag (secondary

containment).

Accumulation: Deposit into the "Solid Hazardous Waste" drum.

Final Disposition: This stream must be manifested for Chemical Incineration (Code: INCIN).

Scenario B: Liquid Waste (HPLC/LC-MS Effluent)
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Context: You have performed metabolic stability assays; the waste contains acetonitrile, water,

and trace metabolite.[1]

Compatibility Check: Ensure the waste carboy does not contain oxidizers (e.g., nitric acid),

which could react with the organic solvents.

Collection: Pour waste into the designated "Organic Solvent Waste" carboy.

Labeling: The tag must list "N-Demethyldiltiazem" as a constituent, even if present in trace

amounts (<0.1%).

Final Disposition: Fuel blending or high-temperature incineration.[1]

Visualization: Emergency Spill Response
If a spill occurs, immediate action is required to prevent exposure and environmental release.
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Figure 2: Decision logic for responding to laboratory spills of N-Demethyldiltiazem.
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Regulatory Compliance & Environmental Logic
Why Incineration? While N-Demethyldiltiazem is not a P-listed acute toxin, it is a

pharmaceutical pollutant.[1] Standard wastewater treatment plants (WWTPs) are often unable

to fully degrade benzothiazepine structures, leading to accumulation in aquatic ecosystems.

US EPA 40 CFR Part 266 Subpart P: Prohibits the sewering of hazardous waste

pharmaceuticals. Even in research settings exempt from Subpart P, adherence to this

standard is the mark of a responsible laboratory.

Aquatic Toxicity (H411): Release into waterways can affect aquatic organisms due to the

compound's ion channel blocking activity.

Self-Validating Protocol:

Verification: Check your waste manifest. If the disposal code is "Landfill" or "Sewer," the

protocol has failed. The only valid code is for Thermal Destruction/Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

